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Compound of Interest

Compound Name: 1,1,3,3-Tetramethyldisilazane

Cat. No.: B098777 Get Quote

An In-depth Technical Guide to the Molecular Structure of 1,1,3,3-Tetramethyldisilazane

Introduction
1,1,3,3-Tetramethyldisilazane (TMDS) is an organosilicon compound belonging to the

disilazane family.[1] Its chemical structure, characterized by a central nitrogen atom bonded to

two dimethylsilyl groups ([(CH3)2SiH]2NH), makes it a versatile reagent in organic synthesis

and materials science.[1] This document provides a comprehensive overview of the molecular

structure of TMDS, including its physicochemical properties, structural data, spectroscopic

profile, and synthesis. It is intended for researchers, scientists, and professionals in drug

development and materials science who utilize silylating agents and precursors for silicon-

based materials.

Physicochemical and Structural Properties
The fundamental properties of 1,1,3,3-Tetramethyldisilazane are summarized below. These

data are crucial for its handling, application in synthesis, and structural analysis.
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Property Value Reference

CAS Number 15933-59-2 [2][3][4]

Molecular Formula C₄H₁₅NSi₂ [1][4][5]

Molecular Weight 133.34 g/mol [1][5][6]

Appearance
Colorless to almost colorless

clear liquid
[1][7]

Boiling Point 99-100 °C [1]

Density 0.752 - 0.77 g/mL at 20-25 °C [1][3][7]

Refractive Index (n²⁰/D) 1.404 [7]

Flash Point -8 °C (17 °F) [1][7]
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Molecular Structure and Bonding
The molecular structure of 1,1,3,3-Tetramethyldisilazane consists of a central secondary

amine nitrogen atom covalently bonded to two silicon atoms. Each silicon atom is, in turn,

bonded to two methyl groups and one hydrogen atom. This arrangement results in a flexible Si-

N-Si backbone.

The key structural features include:

Si-N Bonds: These form the disilazane linkage.

Si-H Bonds: The presence of reactive silicon-hydride bonds is a defining feature,

distinguishing it from fully alkylated disilazanes like Hexamethyldisilazane (HMDS). These

bonds are crucial for its application in hydrosilylation reactions and as a precursor in

chemical vapor deposition (CVD).[3][7]
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Si-C Bonds: Stable bonds connecting the methyl groups to the silicon atoms.

N-H Bond: The nitrogen atom retains a hydrogen, making it a secondary amine and a

hydrogen bond donor.[3]

The connectivity of atoms in the 1,1,3,3-Tetramethyldisilazane molecule is illustrated in the

diagram below.

Diagram of 1,1,3,3-Tetramethyldisilazane structure.

Experimental Protocols
Structural Determination Methodology
While a specific, published experimental structure determination for 1,1,3,3-
Tetramethyldisilazane was not identified in the literature survey, the definitive 3D structure,

including precise bond lengths and angles, is typically determined using techniques such as

Gas-Phase Electron Diffraction (GED) or X-ray Crystallography.

General Protocol for Gas-Phase Electron Diffraction (GED): GED is a powerful technique for

determining the molecular structure of volatile compounds in the gas phase, free from

intermolecular interactions present in the solid state.

Sample Introduction: A gaseous beam of the sample (e.g., TMDS) is introduced into a high-

vacuum chamber.

Electron Beam Interaction: A high-energy beam of electrons is directed through the gas

beam.

Scattering and Diffraction: The electrons are scattered by the electrostatic potential of the

molecules, creating a diffraction pattern.

Data Collection: The scattered electron intensity is measured as a function of the scattering

angle using a detector (e.g., a photographic plate or a CCD camera).

Structural Refinement: The experimental diffraction pattern is compared to theoretical

patterns calculated for various molecular geometries. A least-squares refinement process is

used to find the structural parameters (bond lengths, bond angles, and dihedral angles) that

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.alfa-chemistry.com/product/1-1-3-3-tetramethyldisilazane-cas-15933-59-2-382.html
https://www.benchchem.com/product/b098777?utm_src=pdf-body
https://www.benchchem.com/product/b098777?utm_src=pdf-body
https://www.benchchem.com/product/b098777?utm_src=pdf-body
https://www.benchchem.com/product/b098777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


provide the best fit to the experimental data.[8][9] This process is often supplemented with

quantum chemical calculations to constrain the model and improve accuracy.[8]

Synthesis Protocol
1,1,3,3-Tetramethyldisilazane is synthesized via the ammonolysis of chlorodimethylsilane.[1]

Reactants and Conditions:

Parameter Value

Primary Reactant Chlorodimethylsilane (4.23 mol)

Secondary Reactant Anhydrous Ammonia (12.68 mol)

Solvent n-Pentane (1500 mL)

Temperature -25°C, then warm to room temperature

Reaction Time 6 hours

Atmosphere Inert (e.g., Nitrogen or Argon)

Procedure:

Reagent Preparation: Chlorodimethylsilane and anhydrous ammonia are mixed in a 1:3

molar ratio in n-pentane. The excess ammonia ensures the complete conversion of the

chlorosilane.[1]

Reaction: The reaction is conducted at -25°C to control the exothermic nature of the

ammonolysis. The mixture is stirred for approximately 6 hours under an inert atmosphere.[1]

Workup: The solid byproduct, ammonium chloride (NH₄Cl), precipitates from the solution and

is removed by filtration.[1]

Isolation: The filtrate is subjected to reduced-pressure distillation to remove the solvent and

isolate the 1,1,3,3-Tetramethyldisilazane product.[1]

The workflow for the synthesis is depicted below.
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Step 1: Reaction Setup

Step 2: Ammonolysis

Step 3: Product Isolation

Mix Chlorodimethylsilane
and Anhydrous Ammonia

in n-Pentane

Cool to -25°C
under Inert Atmosphere

Stir for 6 hours

Allow to warm
to Room Temperature

Filter to remove
Ammonium Chloride (NH₄Cl)

Reduced-Pressure Distillation
of Filtrate

Final Product:
1,1,3,3-Tetramethyldisilazane (>98% Purity)

Click to download full resolution via product page

Workflow for the synthesis of TMDS.
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Chemical Reactivity and Applications
The molecular structure of TMDS dictates its chemical reactivity. The polar Si-H and N-H bonds

are the primary sites of reaction.

Silylating Agent: TMDS is an effective silylating agent, used to introduce dimethylsilyl groups

onto substrates, thereby protecting sensitive functional groups like alcohols and amines.[1]

Precursor in CVD: In materials science, TMDS serves as a single-source precursor in

plasma-enhanced chemical vapor deposition (PECVD) to create amorphous hydrogenated

silicon carbonitride (a-SiCN:H) thin films.[3][7] The mechanism involves the cleavage of Si-

CH₃ bonds to form methyl radicals, which initiate short-chain reactions.[3][10] The presence

of the Si-H bond is critical for this application, distinguishing its reactivity from that of HMDS.

[7]

Hydrosilylation: It is used in the intramolecular hydrosilylation of certain alcohols for the

regio- and stereoselective synthesis of polyols.[3][7]

Spectroscopic Profile
The structure of 1,1,3,3-Tetramethyldisilazane is confirmed by various spectroscopic

methods.

Mass Spectrometry (MS): Electron ionization mass spectra are available and provide

information on the fragmentation pattern, confirming the molecular weight.[4][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and ²⁹Si NMR

spectra provide detailed information about the chemical environment of the hydrogen,

carbon, and silicon atoms, respectively, confirming the connectivity and structure of the

molecule.

Infrared (IR) Spectroscopy: IR spectroscopy can identify characteristic vibrational

frequencies for the N-H, Si-H, Si-C, and C-H bonds present in the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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